4-[(3,5-Difluorophenyl)methoxy]benzenethiol

• IUPAC Name: 4-[(3,5-difluorophenyl)methoxy]benzenethiol
• InChI: InChI=1S/C13H10F2OS/c14-10-5-9(6-11(15)7-10)8-16-12-1-3-13(17)4-2-12/h1-7,17H,8H2
• InChI Key: LAPIHVRBIGWAJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC2=CC(=CC(=C2)F)F)S
• Molecular Formula: C13H10F2OS
• Molecular Weight: 252.28 g/mol

Description

The compound with the identifier “4-[(3,5-Difluorophenyl)methoxy]benzenethiol” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is characterized by its specific molecular structure, which imparts distinct chemical and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3,5-Difluorophenyl)methoxy]benzenethiol involves a series of chemical reactions that are carefully controlled to yield the desired product. The synthetic route typically includes:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on their reactivity and compatibility with the desired reaction conditions.

Reaction Conditions: The reactions are carried out under specific conditions, such as temperature, pressure, and pH, to ensure optimal yield and purity. Catalysts and solvents may be used to facilitate the reactions.

Purification: After the reaction, the product is purified using techniques such as crystallization, distillation, or chromatography to remove any impurities and obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet demand. This involves:

Large-Scale Reactors: The reactions are conducted in large reactors that can handle significant volumes of reactants.

Automation: The process is often automated to ensure consistency and efficiency.

Quality Control: Rigorous quality control measures are implemented to ensure that the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

4-[(3,5-Difluorophenyl)methoxy]benzenethiol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms with different properties.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving this compound typically use common reagents such as:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substituting Agents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

4-[(3,5-Difluorophenyl)methoxy]benzenethiol has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in the synthesis of other compounds.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of materials with specific properties.

Mechanism of Action

The mechanism by which 4-[(3,5-Difluorophenyl)methoxy]benzenethiol exerts its effects involves interactions with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed effects. The exact mechanism may involve:

Binding to Receptors: The compound may bind to specific receptors on cell surfaces, triggering a cascade of intracellular events.

Enzyme Inhibition: It may inhibit the activity of certain enzymes, affecting metabolic pathways.

Gene Expression: The compound can influence gene expression, leading to changes in protein synthesis and cellular function.

Comparison with Similar Compounds

Similar Compounds

4-[(3,5-Difluorophenyl)methoxy]benzenethiol can be compared with other similar compounds based on its structure and properties. Some similar compounds include:

CID 63015: A parent compound with similar structural features.

CID 63014: A salt mixture with comparable properties.

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of chemical properties and potential applications. Its specific molecular structure allows it to interact with biological systems in ways that other compounds may not, making it a valuable tool in scientific research.